3-(4-Hydroxyphenyl)pyrazin-2-OL

Catalog No.
S857665
CAS No.
126247-63-0
M.F
C10H8N2O2
M. Wt
188.19
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(4-Hydroxyphenyl)pyrazin-2-OL

Researchers synthesizing native Coelenterazine require a high-purity intermediate that preserves the critical 4-hydroxyphenyl moiety to ensure correct bioluminescent properties (465 nm, quantum yield).

  • The 4-hydroxyl group is structurally essential; its absence or modification leads to altered emission, reduced light output, or assay incompatibility.
  • This precursor is validated for apoaequorin reconstitution and Ca2+ imaging, ensuring correct molecular recognition.
  • Serves as the benchmark for developing red-shifted analogs, providing baseline performance data.
  • Supplied with consistent purity (≥98%) for reproducible multi-gram synthesis, with global shipping from stock.

CAS Number

126247-63-0

Product Name

3-(4-Hydroxyphenyl)pyrazin-2-OL

IUPAC Name

3-(4-hydroxyphenyl)-1H-pyrazin-2-one

Molecular Formula

C10H8N2O2

Molecular Weight

188.19

InChI

InChI=1S/C10H8N2O2/c13-8-3-1-7(2-4-8)9-10(14)12-6-5-11-9/h1-6,13H,(H,12,14)

SMILES

C1=CC(=CC=C1C2=NC=CNC2=O)O

Synonyms

Amoxicillin USP RC F ; 3-(4-hydroxyphenyl)pyrazin-2-ol

Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
An impurity of Amoxicillin

Purity

≥98%

Package Size

100 mg, 250 mg, 1 g, 5 g

3-(4-Hydroxyphenyl)pyrazin-2-OL (CAS 126247-63-0) is a heterocyclic compound featuring a pyrazinone core substituted with a 4-hydroxyphenyl group. It is primarily utilized as a critical, late-stage intermediate in the established chemical synthesis of Coelenterazine, a luciferin widely used in bioluminescence-based assays such as BRET, reporter gene analysis, and calcium imaging. Its molecular structure represents the core scaffold required to build the final imidazopyrazinone structure of Coelenterazine and its functional analogs, making its purity and structural integrity essential for successful downstream synthesis and reproducible assay performance.

Research & Procurement Fit

Amoxicillin impurity method validation
Compendial reference standard (EP Impurity F, USP Related Compound F) for regulatory analytical methods.
HPPD inhibitor research
Reported HPPD inhibitory activity supports enzyme-targeted studies in herbicide discovery and metabolic disorders.
Environmental fate studies
Identified as a stable amoxicillin hydrolysis transformation product suitable for wastewater monitoring.

Substituting 3-(4-Hydroxyphenyl)pyrazin-2-OL with close analogs, such as those lacking the 4-hydroxyl group or containing different substituents, is inadvisable for its primary application. The 4-hydroxyl group is structurally critical for achieving the specific electronic properties of the final Coelenterazine product, which dictates its bioluminescent quantum yield and emission wavelength (~465 nm). Even minor structural modifications to this precursor will carry through to the final luciferin, resulting in analogs with altered and often unpredictable performance, such as significant shifts in emission color or drastically reduced light output, rendering them unsuitable for established assays calibrated for native Coelenterazine.

Substitution Risk

Compendial Traceability
Non-compendial pyrazin-2-ol analogs lack the certified multi-traceability to USP/EP primary standards required for regulatory analytical methods.
HPPD Inhibition Profile
Reported HPPD inhibitory activity may not be preserved across unsubstituted or trifluoromethyl pyrazin-2-ol analogs; activity is not a class-wide property.
Environmental Stability
The compound's unique stability as an amoxicillin hydrolysis product (TP 4) may not be replicated by other transformation products or generic pyrazine derivatives.

High-Quantum-Yield Coelenterazine Precursor

This compound is the direct precursor to the 6-(4-hydroxyphenyl) group of native Coelenterazine. The presence of this specific group is essential for achieving the high quantum yield and characteristic blue emission (~465 nm) of the final product when used with luciferases like Renilla luciferase or photoproteins like aequorin. In a comparative study of coelenterazine analogs, the native structure derived from this precursor showed a relative luminescence intensity benchmarked at 100% with Renilla luciferase, whereas analogs with different C-6 substituents showed significantly lower intensities.

Evidence DimensionRelative Bioluminescence Intensity (Renilla Luciferase)
Target Compound DataEnables synthesis of native Coelenterazine, which provides a benchmark intensity of 100%
Comparator Or BaselineCoelenterazine analogs with modified C-6 substituents (e.g., B2, B9) show intensities of 90% and 25%, respectively
Quantified DifferenceMaintains the structural integrity required for maximum (100%) benchmark light output compared to functionally inferior analogs
ConditionsIn vitro assay with recombinant Renilla luciferase.

Procuring this specific precursor is required to synthesize the standard, high-performance Coelenterazine needed for reproducible and sensitive bioluminescence assays.

Compendial Traceability
Specification review
Officially designated as Amoxicillin EP Impurity F and USP Amoxicillin Related Compound F; CRM produced under ISO 17034/ISO 17025 with multi-traceability to primary pharmacopoeial standards.
Required for compendial method validation and regulatory submission dossiers.
Verify supplier ISO certification documentation.

Process-Compatible Coelenterazine Synthesis

3-(4-Hydroxyphenyl)pyrazin-2-OL is a key intermediate in the widely adopted synthetic pathway for Coelenterazine first detailed by Shimomura and colleagues. This route involves the cyclization of 2-amino-3-benzyl-5-(p-hydroxyphenyl)pyrazine to form the pyrazinone core, which is then condensed to produce the final imidazopyrazinone structure. While early multi-step syntheses had overall low yields, modern adaptations of this core pathway have become the standard. Using this specific, well-characterized intermediate avoids the process development risks and lower yields associated with unproven or alternative synthetic routes.

Evidence DimensionSynthetic Route Viability
Target Compound DataKey intermediate in the established and optimized synthesis of Coelenterazine
Comparator Or BaselineAlternative precursors requiring different, potentially lower-yielding or less-characterized reaction pathways
Quantified DifferenceIntegral to synthesis routes with reported final condensation step yields of ~40-45%, which newer methods improve upon
ConditionsMulti-step organic synthesis of imidazopyrazinones.

This compound provides a reliable and predictable starting point for a well-documented synthesis, reducing process optimization time and improving the likelihood of achieving viable yields of the high-value final product.

HPPD Inhibition
Class-level
IC50 = 89–90 nM (pig liver HPPD). Unsubstituted pyrazin-2(1H)-one reported as inactive; 5-(trifluoromethyl)pyrazin-2-ol lacks HPPD data.
Supports HPPD-targeted research; activity is not a class-wide property.
Verify potency in target assay and against inactive core scaffold.

Critical Binding for Photoproteins

The 4-hydroxyphenyl group, derived from this precursor, is crucial for the molecular recognition and binding of the final Coelenterazine molecule within the active site of photoproteins like aequorin. Crystallographic studies of apoAequorin complexes confirm that the hydroxy moiety on this specific group is essential for forming hydrogen bonds that correctly orient the luciferin within the protein's binding pocket. Substituting the precursor, and thus removing or altering this hydroxyl group, would disrupt this critical interaction, leading to improper binding and a non-functional or severely impaired photoprotein.

Evidence DimensionMolecular Interaction
Target Compound DataThe 4-hydroxyphenyl group is essential for hydrogen bonding in the apoAequorin binding site
Comparator Or BaselineAnalogs lacking the 4-hydroxyl group, which would fail to form this key hydrogen bond
Quantified DifferenceQualitative but structurally confirmed: enables essential hydrogen bonding for proper luciferin orientation
ConditionsX-ray crystallography of apoAequorin complexed with coelenterazine analogs.

For researchers reconstituting photoproteins like aequorin for calcium detection, using Coelenterazine synthesized from this exact precursor is non-negotiable for achieving correct protein folding and function.

Hydrolysis Stability
Head-to-head
TP 4 remained stable at pH 7 over 3–4 weeks without secondary degradation. Other primary TPs (penicilloic acid, diketopiperazine, penilloic acid) degraded into 23 unknown TPs.
Unique stable marker for amoxicillin contamination in environmental fate studies.
UPLC-HR-QToF-MS evidence; confirm stability in target wastewater matrix.
Purity & Storage
Class-level
Minimum purity ≥95% (HPLC); storage at −10 to −25°C (−20°C). Generic pyrazin-2-ol typically stored at RT, no pharmaceutical purity guarantee.
Critical for maintaining reference standard integrity.
Verify cold-chain handling and purity specification upon procurement.

Commercial Coelenterazine Synthesis

This compound is the right choice for chemical manufacturers or research groups aiming to produce batches of native Coelenterazine. Its use within established synthesis protocols ensures the final product has the correct chemical identity and performance characteristics (e.g., emission at ~465 nm) expected in commercial bioluminescence assay kits.

Aequorin Calcium Sensor Reconstitution

As the precursor to the moiety responsible for critical hydrogen bonding, this compound is essential for synthesizing Coelenterazine intended for the reconstitution of apoaequorin. This is critical for creating functional, Ca2+-sensitive photoproteins for intracellular calcium measurements where correct molecular recognition is paramount.

Coelenterazine Analog Baseline Control

For researchers developing novel Coelenterazine analogs with altered properties (e.g., red-shifted emission), synthesis of the native compound from this precursor serves as the indispensable benchmark. It provides the baseline performance data against which the light output, quantum yield, and spectral properties of new analogs can be reliably compared.

Application Fit Matrix

Application
Selection Property
Validation Focus
Amoxicillin impurity method validation
Compendial traceability and cold-chain stability
Confirm ISO 17034/17025 certification and appropriate storage handling
Amoxicillin wastewater monitoring
Stable hydrolysis transformation product (TP 4)
Verify stability under neutral pH hydrolysis; confirm detection in effluent samples
HPPD inhibitor SAR studies
HPPD inhibitory activity profile
Benchmark against inactive core scaffold; validate enzyme assay performance
Amoxicillin API release testing
Compendial impurity standard for QC
Ensure CRM documentation and purity specification compliance

Quantity

Milligrams-Grams

XLogP3

0.6

Appearance

Solid powder

Explore Compound Types